Ethyl 2-methyl-5-piperidin-3-ylpyrazole-3-carboxylate

• IUPAC Name: ethyl 2-methyl-5-piperidin-3-ylpyrazole-3-carboxylate
• InChI: InChI=1S/C12H19N3O2/c1-3-17-12(16)11-7-10(14-15(11)2)9-5-4-6-13-8-9/h7,9,13H,3-6,8H2,1-2H3
• InChI Key: DXQKFRJMBNAMOY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=NN1C)C2CCCNC2
• Molecular Formula: C12H19N3O2
• Molecular Weight: 237.30 g/mol

Description

Ethyl 2-methyl-5-piperidin-3-ylpyrazole-3-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as EMPC and is known for its unique chemical structure and properties.

Mechanism of Action

The mechanism of action of EMPC is not fully understood. However, it is believed to act on the GABAergic system, which is responsible for regulating neuronal activity in the brain. EMPC is known to enhance the activity of GABA receptors, leading to an increase in inhibitory neurotransmission.
Biochemical and Physiological Effects:
EMPC has been shown to have several biochemical and physiological effects, including the modulation of ion channels, the inhibition of prostaglandin synthesis, and the suppression of oxidative stress. These effects contribute to its potent anticonvulsant, analgesic, and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

EMPC has several advantages for use in lab experiments, including its high potency and selectivity, low toxicity, and ease of synthesis. However, its limitations include its poor solubility in water and its instability under certain conditions.

Future Directions

There are several future directions for research on EMPC, including the development of novel therapeutics for the treatment of epilepsy, chronic pain, and inflammation. Additionally, further studies are needed to fully understand the mechanism of action of EMPC and its potential applications in other fields, such as neurodegenerative diseases and cancer.
In conclusion, EMPC is a unique chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its potent anticonvulsant, analgesic, and anti-inflammatory properties make it a promising candidate for the development of novel therapeutics. Further research is needed to fully understand its mechanism of action and potential applications in other fields.

Synthesis Methods

EMPC can be synthesized using various methods, including the reaction of ethyl 2-amino-5-methylpyrazole-3-carboxylate with piperidine and ethyl chloroformate. The reaction produces EMPC as a white crystalline solid with a high yield.

Scientific Research Applications

EMPC has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. It is known to exhibit potent anticonvulsant, analgesic, and anti-inflammatory effects, making it a promising candidate for the development of novel therapeutics.